Cas no 61172-70-1 (Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester)
61172-70-1 structure
Product Name:Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester
CAS No:61172-70-1
MF:C10H17NO6
MW:247.24508357048
CID:502309
PubChem ID:57647350
Update Time:2025-04-19
Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester
- Dimethyl (Boc-Amino)Malonate
- dimethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]propanedioate
- dimethyl N-Boc-aminomalonate
- t-butoxycarbonylamino-malonic acid dimethyl ester
- DTXSID40399768
- DB-014146
- Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1,3-dimethyl ester
- CS-0454155
- Dimethyl (Boc-amino)malonate, >=95% (HPLC)
- 1,3-dimethyl 2-{[(tert-butoxy)carbonyl]amino}propanedioate
- 61172-70-1
- Dimethyl 2-((tert-butoxycarbonyl)amino)malonate
- dimethyl 2-(tert-butoxycarbonylamino)malonate
- UIQVFHUDWIETEY-UHFFFAOYSA-N
- SCHEMBL1731213
-
- MDL: MFCD00800272
- Inchi: 1S/C10H17NO6/c1-10(2,3)17-9(14)11-6(7(12)15-4)8(13)16-5/h6H,1-5H3,(H,11,14)
- InChI Key: UIQVFHUDWIETEY-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)OC)C(=O)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 247.10600
- Monoisotopic Mass: 247.10558726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 90.9Ų
Experimental Properties
- Density: 1.148 g/mL at 20 °C(lit.)
- Flash Point: Fahrenheit: 257 ° f
Celsius: 125 ° c - Refractive Index: n20/D 1.444
- PSA: 90.93000
- LogP: 0.61660
Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S23; S24/25
- Storage Condition:2-8°C
Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 15288-5ML |
Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester |
61172-70-1 | ≥95% (HPLC) | 5ML |
2665.39 | 2021-05-17 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-234717-1 ml |
Dimethyl (Boc-amino)malonate, |
61172-70-1 | 1 ml |
¥3008.00 | 2023-09-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524822-5g |
Dimethyl 2-((tert-butoxycarbonyl)amino)malonate |
61172-70-1 | 98% | 5g |
¥6037.00 | 2024-05-07 |
Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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